Cas no 19485-03-1 (2-Propenoic acid,1,1'-(1-methyl-1,3-propanediyl) ester)

• Product Name: 2-Propenoic acid,1,1'-(1-methyl-1,3-propanediyl) ester
• CAS No: 19485-03-1
• MF: C₁₀H₁₄O₄
• MW: 198.215763568878
• MDL: MFCD00039821
• CID: 172490
• PubChem ID: 24865762
• Update Time: 2025-06-16

2-Propenoic acid,1,1'-(1-methyl-1,3-propanediyl) ester Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid,1,1'-(1-methyl-1,3-propanediyl) ester
• 1,3-Butanediol diacrylate
• 1,3-BUTANEDIOL DIACRYLATE, HIGH PURITY, MW 198.22
• 1,3-Butanediol bisacrylate
• 1,3-BUTYLENE GLYCOL DIACRYLATE
• 1,3-butylenediacrylate
• 1,3-BUTYLENEGYLCOLDIACRYLATE
• 1-methyltrimethylene diacrylate
• ACRYLICACID,DIESTERWITH1,3-BUTANEDIOL
• Bisacrylic acid 1,3-butanediyl
• butane-1,3-diyl diacrylate
• SR 212
• Acrylic acid 1-methyltrimethylene ester
• 1,3-Butylene diacrylate
• 1,3-Butanediol diacrylate 98%
• 3-prop-2-enoyloxybutyl prop-2-enoate
• 2-Propenoic acid, 1,1'-(1-methyl-1,3-propanediyl) ester
• FT-0637859
• BP-30072
• J33.792G
• ACRYLIC ACID, 1,3-BUTYLENE GLYCOL DIESTER
• FQMIAEWUVYWVNB-UHFFFAOYSA-N
• butane-1,3-diyl bisprop-2-enoate
• SCHEMBL262349
• 4-(prop-2-enoyloxy)butan-2-yl prop-2-enoate
• NS00020162
• 1,3-BUTANEDIOL, DIACRYLATE
• MFCD00039821
• BIS(PROPENOIC ACID)1-METHYL-1,3-PROPANEDIYL ESTER
• UNII-IW75O1D484
• 2-Propenoic acid, 1-methyl-1,3-propanediyl ester
• Acrylic acid, 1-methyltrimethylene ester
• 19485-03-1
• J-012617
• IW75O1D484
• DTXSID4038845
• AKOS015903114
• Q27280921
• Butane-1,3-diyldiacrylate
• 1,3-Butanediol diacrylate, 98%
• EINECS 243-105-9
• DB-044875

• MDL： MFCD00039821
• Inchi： 1S/C10H14O4/c1-4-9(11)13-7-6-8(3)14-10(12)5-2/h4-5,8H,1-2,6-7H2,3H3
• InChI Key： FQMIAEWUVYWVNB-UHFFFAOYSA-N
• SMILES： O(C(C=C)=O)C(C)CCOC(C=C)=O

Computed Properties

• Exact Mass: 198.08900
• Monoisotopic Mass: 198.089
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 8
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2
• Topological Polar Surface Area: 52.6A^2

Experimental Properties

• Color/Form: Not determined
• Density: 1.03 g/mL at 25 °C(lit.)
• Boiling Point: 255 ºC
• Flash Point: Fahrenheit: 199.4 ° f < br / > Celsius: 93 ° C < br / >
• Refractive Index: n20/D 1.45(lit.)
• PSA: 52.60000
• LogP: 1.22340
• Solubility: Not determined

2-Propenoic acid,1,1'-(1-methyl-1,3-propanediyl) ester Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H312-H314-H317
• Warning Statement： P280-P305+P351+P338-P310
• Hazardous Material transportation number：UN 1760
• WGK Germany：1
• Hazard Category Code： 21-34-43
• Safety Instruction： 26-36/37/39-45
• RTECS：AS5250000
• Hazardous Material Identification：
• Safety Term：3.2
• Packing Group：III
• Risk Phrases：R21
• HazardClass：3.2
• PackingGroup：III
• Storage Condition：Warehouse ventilation and low temperature drying

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Dicarboxylic acids and derivatives

Additional information on 2-Propenoic acid,1,1'-(1-methyl-1,3-propanediyl) ester

Introduction to 2-Propenoic acid,1,1'-(1-methyl-1,3-propanediyl) ester and Its Significance in Modern Chemical Research

2-Propenoic acid,1,1'-(1-methyl-1,3-propanediyl) ester, with the CAS number 19485-03-1, is a compound of considerable interest in the field of organic chemistry and pharmaceutical research. This ester, also known as isopropenyl acetate dimethyl ketal, has garnered attention due to its unique structural properties and potential applications in synthetic chemistry and bioactive molecule development. The compound features a highly reactive alkenyl group and a ketal moiety, which make it a versatile intermediate in the synthesis of more complex molecules. Its molecular structure, characterized by a 1-methyl-1,3-propanediyl bridge connecting two acetate units, contributes to its reactivity and utility in various chemical transformations.

The CAS number 19485-03-1 serves as a unique identifier for this chemical entity, ensuring precise referencing in scientific literature and industrial applications. This numerical code is essential for researchers to locate specific chemical substances accurately, facilitating efficient communication and collaboration within the scientific community. The systematic naming of the compound adheres to the rules established by the International Union of Pure and Applied Chemistry (IUPAC), ensuring consistency and clarity in chemical nomenclature.

In recent years, there has been growing interest in the applications of 2-propenoic acid derivatives in pharmaceutical research. The structural features of this compound make it a valuable building block for the synthesis of drug candidates targeting various therapeutic areas. For instance, the presence of an alkenyl group allows for facile functionalization through reactions such as addition and polymerization, while the ketal moiety provides stability under certain conditions. These properties have made it a subject of study in the development of novel pharmacophores.

One of the most compelling aspects of isopropenyl acetate dimethyl ketal is its role in the synthesis of bioactive molecules. Researchers have explored its use in creating compounds with potential antimicrobial, anti-inflammatory, and even anticancer properties. The ability to modify its structure through various chemical reactions has opened up numerous possibilities for designing molecules with tailored biological activities. This flexibility is particularly valuable in drug discovery pipelines where lead optimization is crucial.

The ketal group in this compound is particularly noteworthy due to its stability under acidic and basic conditions. This characteristic makes it an excellent choice for protecting reactive carbonyl groups during synthetic processes. In pharmaceutical synthesis, protecting groups are often employed to prevent unwanted side reactions that could compromise the yield and purity of the final product. The stability of the ketal group ensures that other functionalities can be introduced or modified without affecting this part of the molecule.

Recent advancements in synthetic methodologies have further highlighted the importance of CAS no 19485-03-1 in modern chemical research. Techniques such as transition metal-catalyzed cross-coupling reactions have been utilized to incorporate this compound into more complex frameworks efficiently. These methods have significantly improved the scalability and efficiency of synthetic routes, making it easier for researchers to access derivatives with specific functionalities.

The pharmaceutical industry has also shown interest in 2-propenoic acid derivatives due to their potential as intermediates for active pharmaceutical ingredients (APIs). The structural complexity and reactivity of these compounds make them suitable for generating molecules with desired pharmacological profiles. For example, modifications to the alkenyl group can influence metabolic pathways, while changes to the ketal moiety can affect binding affinity to biological targets.

In conclusion,2-Propenoic acid,1,1'-(1-methyl-1,3-propanediyl) ester represents a significant compound in contemporary chemical research. Its unique structural features and reactivity make it a valuable tool for synthesizing complex molecules with potential applications in pharmaceuticals and other industries. As research continues to uncover new methodologies and applications,CAS no 19485-03-1 will undoubtedly remain a key reference point for scientists exploring innovative chemical solutions.